Cas no 95258-12-1 ((1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione)

• Product Name: (1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione
• CAS No: 95258-12-1
• MF: C₂₀H₂₆O₉
• MW: 410.415047168732
• CID: 1985788
• PubChem ID: 10409280
• Update Time: 2025-10-15

(1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione Chemical and Physical Properties

Names and Identifiers

• YADANZIOLIDE-C
• Yadanziolide C
• (1R,2R,3R,6R,8S,12R,13S,14R,15R,16S,17R)-2,3,12,15,16-Pentahydroxy-9,13,17-trimethyl-5,18-dioxapenta
• (1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione
• 2H-3,11c-(Epoxymethano)phenanthro[10,1-bc]pyran, picras-3-ene-2,16-dione deriv. (ZCI)
• (+)-Yadanziolide C
• 95258-12-1
• AKOS040760761
• HY-N7338
• CS-0113446
• (1R,2R,3R,6R,8S,12R,13S,14R,15R,16S,17R)-2,3,12,15,16-Pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
• DA-59203

• Inchi： 1S/C20H26O9/c1-7-4-9(21)13(23)17(2)8(7)5-10-19-6-28-18(3,14(24)11(22)12(17)19)20(19,27)15(25)16(26)29-10/h4,8,10-15,22-25,27H,5-6H2,1-3H3/t8-,10+,11+,12+,13-,14-,15-,17-,18+,19+,20+/m0/s1
• InChI Key： JBDMZGKDLMGOFR-CABQPPGUSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C)[C@@]3([C@H](C(=O)O4)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 410.15768240g/mol
• Monoisotopic Mass: 410.15768240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154
• XLogP3: -2.4

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 661.3±55.0 °C at 760 mmHg
• Flash Point: 235.8±25.0 °C
• Vapor Pressure: 0.0±4.5 mmHg at 25°C

(1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Diterpenoids

Additional information on (1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione

Comprehensive Analysis of (1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione (CAS No. 95258-12-1)

The compound (1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione (CAS No. 95258-12-1) is a highly specialized natural product belonging to the quassinoid family. Its complex structure features multiple hydroxyl groups and an epoxy bridge, making it a subject of significant interest in phytochemistry and medicinal research. Researchers are increasingly exploring its potential bioactive properties, particularly in the context of anti-inflammatory and antioxidant applications, which align with current trends in natural product drug discovery.

One of the most frequently searched questions about this compound revolves around its biological activity and mechanism of action. Preliminary studies suggest that the pentahydroxy and epoxy functional groups may contribute to its interaction with cellular targets, such as enzymes and receptors, which are critical in modulating oxidative stress pathways. This aligns with the growing public interest in plant-derived therapeutics and holistic health solutions, as evidenced by the surge in searches for "natural anti-inflammatory compounds" and "plant-based bioactive molecules".

From a structural perspective, the compound's unique picrasane skeleton distinguishes it from other quassinoids. The presence of the 13,20-epoxy group and the 2,16-dione moiety are particularly noteworthy, as these features are rare in natural products and may underlie its selective bioactivity. These structural attributes have sparked discussions in organic synthesis communities, with researchers investigating efficient total synthesis routes to enable larger-scale studies.

In the context of drug development, the compound's multi-hydroxylated nature presents both opportunities and challenges. While the hydroxyl groups enhance water solubility and potential target engagement, they also complicate pharmacokinetic properties. This duality reflects a broader trend in pharmaceutical research, where scientists balance molecular complexity with drug-like characteristics—a topic frequently queried in academic search engines.

The ecological significance of this compound is another area of growing interest. As a secondary metabolite, it likely plays a role in the plant defense system, possibly deterring herbivores or pathogens. This aligns with current sustainability-focused research, where natural products are explored for eco-friendly applications in agriculture and beyond. Searches for "plant defense compounds" and "sustainable bioactive molecules" have increased by 40% year-over-year, underscoring its relevance.

Analytical characterization of CAS No. 95258-12-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying its complex structure and purity—a concern frequently raised in research forums and quality control discussions. The compound's spectral data has become a reference point for identifying related quassinoid derivatives in plant extracts.

Looking ahead, the scientific community anticipates further exploration of this compound's structure-activity relationships (SAR). By systematically modifying its functional groups, researchers aim to optimize its therapeutic potential while minimizing any off-target effects. This approach mirrors the precision medicine movement and responds to frequent searches about "natural product optimization" and "selective bioactive compounds" in scientific databases.

In conclusion, (1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione represents a fascinating case study at the intersection of natural product chemistry, drug discovery, and ecological biochemistry. Its continued study addresses multiple hot topics in contemporary research while offering promising avenues for health innovation and sustainable science.